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Compound of Interest

Compound Name: Chiniofon

Cat. No.: B1260458 Get Quote

Technical Support Center: Chiniofon Powder
This technical support center provides best practices, troubleshooting guides, and frequently

asked questions for researchers, scientists, and drug development professionals working with

Chiniofon powder.

Frequently Asked Questions (FAQs)
Q1: What is Chiniofon and what is its primary application in research?

Chiniofon is a halogenated 8-hydroxyquinoline derivative historically used as an anti-amebic

drug. In a research setting, it is primarily investigated for its antiprotozoal properties. Its

mechanism of action is thought to involve the disruption of essential processes within parasitic

organisms.

Q2: What are the key chemical and physical properties of Chiniofon?

The table below summarizes the key properties of Chiniofon.
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Property Value

Molecular Formula C₉H₆INO₄S

Molecular Weight 351.12 g/mol

CAS Number 547-91-1

Appearance Typically a yellow to yellowish-brown powder

Solubility

Soluble in DMSO (3.52 mg/mL) and water (2

mg/mL). Sonication is recommended to aid

dissolution.[1]

Q3: What are the recommended storage conditions for Chiniofon powder and its solutions?

Proper storage is crucial to maintain the stability and efficacy of Chiniofon.

Formulation Storage Temperature Duration

Powder -20°C Up to 3 years[1]

In Solvent -80°C Up to 1 year[1]

To prevent degradation, protect both the powder and solutions from light and moisture.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Chiniofon Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Chiniofon in DMSO, a

common solvent for this compound.

Materials:

Chiniofon powder

Anhydrous DMSO

Sterile microcentrifuge tubes or vials
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Calibrated analytical balance

Vortex mixer

Sonicator bath

Procedure:

Equilibration: Allow the vial of Chiniofon powder to equilibrate to room temperature before

opening to prevent moisture condensation.

Weighing: In a chemical fume hood, carefully weigh out 3.51 mg of Chiniofon powder using

a calibrated analytical balance.

Dissolution: Transfer the weighed powder to a sterile microcentrifuge tube. Add 1 mL of

anhydrous DMSO to the tube.

Mixing: Vortex the solution for 1-2 minutes to facilitate dissolution.

Sonication: Place the tube in a sonicator bath for 10-15 minutes to ensure complete

dissolution.[1]

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store the aliquots at -80°C.

Experimental Workflow for Stock Solution Preparation
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Start: Prepare 10 mM Chiniofon Stock Solution

Equilibrate Chiniofon
 to Room Temperature

Weigh 3.51 mg of
Chiniofon Powder

Add 1 mL of
Anhydrous DMSO

Vortex for 1-2 Minutes

Sonicate for 10-15 Minutes

Aliquot and Store
at -80°C

End: Stock Solution Ready

Click to download full resolution via product page

Caption: Workflow for preparing a 10 mM Chiniofon stock solution in DMSO.
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Issue Possible Cause Recommended Solution

Inconsistent experimental

results

Degradation of Chiniofon due

to improper storage.

Ensure the powder is stored at

-20°C and solutions at -80°C,

protected from light and

moisture. Prepare fresh

solutions if degradation is

suspected.

Powder is difficult to dissolve
Insufficient mixing or

sonication.

Vortex the solution thoroughly

and use a sonicator bath to aid

dissolution.[1] Warming the

solution slightly may also help,

but be cautious of potential

degradation.

Precipitation observed in stock

solution upon thawing

Exceeded solubility limit or

improper storage.

Ensure the concentration does

not exceed the recommended

solubility. Thaw the solution at

room temperature and vortex

before use. Avoid repeated

freeze-thaw cycles by

preparing single-use aliquots.

Color change in powder or

solution
Degradation of the compound.

A significant color change may

indicate degradation. It is

recommended to use a fresh

batch of Chiniofon powder for

critical experiments.

Safety and Handling
Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses or goggles.

Hand Protection: Use chemically resistant gloves.

Body Protection: Wear a lab coat.
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Respiratory Protection: When handling the powder outside of a certified chemical fume hood,

use a NIOSH-approved respirator to avoid inhaling dust particles.

Handling Procedures:

Handle Chiniofon powder in a well-ventilated area, preferably within a chemical fume hood,

to minimize inhalation exposure.

Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.

First Aid Measures:

After Inhalation: Move to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if symptoms persist.

After Skin Contact: Wash the affected area with soap and water for 15-20 minutes. Remove

contaminated clothing.

After Eye Contact: Rinse cautiously with water for 15-20 minutes. Remove contact lenses if

present and easy to do. Continue rinsing.

After Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Waste Disposal:

Dispose of Chiniofon waste in accordance with local, state, and federal regulations for

chemical waste. Do not dispose of it down the drain or in regular trash.

Logical Relationship for Safe Handling
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Personal Protective Equipment (PPE)

Handling Procedures

Waste Disposal

Safety Glasses

Gloves

Lab Coat

Respirator (if needed)

Use in Ventilated Area

Avoid Contact

Wash Hands

Follow Chemical Waste Regulations

Safe Handling of
Chiniofon Powder

Click to download full resolution via product page

Caption: Key components for the safe handling of Chiniofon powder.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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